Cas no 380343-20-4 (3-4-(difluoromethoxy)phenyl-2-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}-3,4-dihydroquinazolin-4-one)

• Product Name: 3-4-(difluoromethoxy)phenyl-2-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}-3,4-dihydroquinazolin-4-one
• CAS No: 380343-20-4
• MF: C₂₃H₁₅F₂N₃O₅S
• MW: 483.44411110878
• CID: 6599850
• PubChem ID: 2368941
• Update Time: 2025-10-28

3-4-(difluoromethoxy)phenyl-2-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-4-(difluoromethoxy)phenyl-2-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}-3,4-dihydroquinazolin-4-one
• 380343-20-4
• 3-(4-(difluoromethoxy)phenyl)-2-((2-(4-nitrophenyl)-2-oxoethyl)thio)quinazolin-4(3H)-one
• F1008-0280
• 3-[4-(difluoromethoxy)phenyl]-2-[2-(4-nitrophenyl)-2-oxoethyl]sulfanylquinazolin-4-one
• AKOS001025737
• 3-[4-(difluoromethoxy)phenyl]-2-{[2-(4-nitrophenyl)-2-oxoethyl]sulfanyl}-3,4-dihydroquinazolin-4-one
• Z15961484

• Inchi： 1S/C23H15F2N3O5S/c24-22(25)33-17-11-9-15(10-12-17)27-21(30)18-3-1-2-4-19(18)26-23(27)34-13-20(29)14-5-7-16(8-6-14)28(31)32/h1-12,22H,13H2
• InChI Key： VQJSYXCFSLBSPR-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC(=CC=1)[N+](=O)[O-])=O)C1=NC2C=CC=CC=2C(N1C1C=CC(=CC=1)OC(F)F)=O

Computed Properties

• Exact Mass: 483.07004809g/mol
• Monoisotopic Mass: 483.07004809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 34
• Rotatable Bond Count: 7
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-4-(difluoromethoxy)phenyl-2-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}-3,4-dihydroquinazolin-4-one

Introduction to 3-4-(difluoromethoxy)phenyl-2-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}-3,4-dihydroquinazolin-4-one (CAS No. 380343-20-4)

The compound 3-4-(difluoromethoxy)phenyl-2-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}-3,4-dihydroquinazolin-4-one, identified by its CAS number 380343-20-4, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to the quinazoline scaffold, a class of heterocyclic compounds widely recognized for their diverse biological activities. The structural features of this compound, particularly the presence of a difluoromethoxy group on the phenyl ring and a nitrophenyl moiety linked to an oxoethylsulfanyl side chain, contribute to its unique pharmacological profile.

Recent research in medicinal chemistry has highlighted the importance of quinazoline derivatives in the development of novel therapeutic agents. The difluoromethoxy substituent is known to enhance metabolic stability and binding affinity, while the nitrophenyl group often serves as a pharmacophore for interacting with biological targets. In the case of 3-4-(difluoromethoxy)phenyl-2-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}-3,4-dihydroquinazolin-4-one, these structural elements are strategically positioned to modulate receptor interactions, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in oncology research. Quinazoline derivatives have been extensively studied for their antitumor properties, and modifications such as those present in this molecule can significantly influence its efficacy. The oxoethylsulfanyl side chain introduces a polar moiety that may enhance solubility and cell membrane permeability, crucial factors for drug bioavailability. Additionally, the nitrophenyl group can be further functionalized, allowing for tailored interactions with specific enzymes or receptors involved in cancer pathways.

Current studies are exploring the mechanism of action of this compound by examining its interaction with key molecular targets. Preliminary data suggest that it may inhibit kinases and other enzymes implicated in tumor growth and progression. The difluoromethoxy group plays a role in stabilizing the molecule’s conformation, which could improve binding affinity to these targets. Furthermore, the presence of both hydrophobic and hydrophilic regions in its structure enhances its ability to penetrate biological membranes, facilitating cellular uptake.

The synthesis of 3-4-(difluoromethoxy)phenyl-2-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}-3,4-dihydroquinazolin-4-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex quinazoline core. The introduction of the nitrophenyl and oxoethylsulfanyl groups necessitates careful optimization to ensure high yield and purity.

In terms of pharmacokinetic properties, this compound exhibits promising characteristics that make it suitable for further development. The difluoromethoxy group enhances metabolic stability by preventing rapid degradation by cytochrome P450 enzymes. This stability is critical for maintaining therapeutic levels in vivo. Additionally, the molecule’s solubility profile has been optimized through structural modifications, ensuring adequate absorption and distribution throughout the body.

Comparative studies with related quinazoline derivatives have shown that 3-4-(difluoromethoxy)phenyl-2-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}-3,4-dihydroquinazolin-4-one demonstrates superior efficacy in certain preclinical models. Its ability to modulate key signaling pathways associated with cancer cell proliferation has been particularly noteworthy. These findings have prompted researchers to investigate its potential as a lead compound for drug development.

The future direction of research on this compound includes exploring its activity in combination therapies with other anticancer agents. Such combinations may enhance therapeutic outcomes by targeting multiple pathways simultaneously. Furthermore, computational modeling and molecular dynamics simulations are being utilized to predict binding interactions and optimize drug design further.

Ethical considerations and regulatory compliance are paramount in advancing this compound from preclinical to clinical trials. Rigorous testing is conducted to ensure safety and efficacy before human administration. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory discoveries into viable therapeutic options.

The significance of quinazoline derivatives like 3-4-(difluoromethoxy)phenyl-2-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}-3,4-dihydroquinazolin-4-one extends beyond oncology. Their structural versatility allows for applications in other therapeutic areas, including infectious diseases and inflammatory disorders. Ongoing research aims to uncover new biological functions and expand their therapeutic potential.

In conclusion,3-4-(difluoromethoxy)phenyl-2-{2-(4-nitrophenyl)-2-oxoethylsulfanyl}-3,4-dihydroquinazolin-4-one (CAS No. 380343-20-4) represents a promising advancement in pharmaceutical chemistry. Its unique structural features and favorable pharmacokinetic properties position it as a valuable candidate for further development. Continued research efforts will likely uncover additional applications for this compound, contributing to advancements in medicine.